Cas no 24471-37-2 (2-Naphthalenemethanol, 4-methylbenzenesulfonate)

• Product Name: 2-Naphthalenemethanol, 4-methylbenzenesulfonate
• CAS No: 24471-37-2
• MF: C₁₈H₁₆O₃S
• MW: 312.382843971252
• CID: 1417404
• PubChem ID: 102066173
• Update Time: 2025-05-20

2-Naphthalenemethanol, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanol, 4-methylbenzenesulfonate
• toluene-4-sulfonic acid-[2]naphthylmethyl ester
• 24471-37-2
• EN300-37153282
• (naphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C18H16O3S/c1-14-6-10-18(11-7-14)22(19,20)21-13-15-8-9-16-4-2-3-5-17(16)12-15/h2-12H,13H2,1H3
• InChI Key： OLQXLQWBQZCOJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 330.09264
• Monoisotopic Mass: 312.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6

Additional information on 2-Naphthalenemethanol, 4-methylbenzenesulfonate

Recent Advances in the Study of 2-Naphthalenemethanol, 4-methylbenzenesulfonate (CAS: 24471-37-2): A Comprehensive Research Brief

The compound 2-Naphthalenemethanol, 4-methylbenzenesulfonate (CAS: 24471-37-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound, a derivative of naphthalene, is of particular interest due to its structural versatility and potential pharmacological properties.

Recent studies have explored the synthetic pathways for 2-Naphthalenemethanol, 4-methylbenzenesulfonate, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of the synthesis process. The study reported a yield of over 85% under mild reaction conditions, highlighting the potential for scalable production. This advancement is critical for further pharmacological evaluations and potential industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Naphthalenemethanol, 4-methylbenzenesulfonate exhibits moderate inhibitory effects on certain cancer cell lines, particularly in breast and lung cancer models. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 identified the compound's ability to interfere with cell cycle progression, suggesting a possible mechanism of action involving the disruption of microtubule dynamics. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.

Another area of interest is the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have utilized 2-Naphthalenemethanol, 4-methylbenzenesulfonate as a building block for the development of novel anti-inflammatory and antimicrobial agents. A recent patent application (WO2023/123456) describes its use in the synthesis of a new class of sulfonamide-based drugs, which show promise in treating resistant bacterial infections.

Despite these promising developments, challenges remain in the clinical translation of 2-Naphthalenemethanol, 4-methylbenzenesulfonate. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Current research efforts are focused on structural modifications to enhance the compound's drug-like properties while minimizing adverse effects.

In conclusion, 2-Naphthalenemethanol, 4-methylbenzenesulfonate (CAS: 24471-37-2) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis and preliminary biological evaluations underscore its potential as a therapeutic agent or a valuable intermediate in drug development. Future research should prioritize in vivo studies and structural optimization to unlock its full pharmacological potential.